![molecular formula C22H16BrClN2O2 B2431410 7-bromo-4-(4-chlorobenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one CAS No. 312606-26-1](/img/structure/B2431410.png)
7-bromo-4-(4-chlorobenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-bromo-4-(4-chlorobenzoyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one is a useful research compound. Its molecular formula is C22H16BrClN2O2 and its molecular weight is 455.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of benzodiazepine derivatives, including those similar to the specified compound, often involves reactions with aromatic aldehydes and halogenation processes. For example, the synthesis of 5-aryl-7-bromo-1,2-dihydro-3H-1,4-benzodiazepin-2-ones and their structural properties have been studied (Pavlovsky et al., 2007).
- Another study focused on the bromination of diazepines, including the bromination of phenyl substituents in certain conditions (Gorringe et al., 1969).
- The synthesis of novel diazo-1,4-benzodiazepin-2- one derivatives and their potential anticonvulsant activity has been explored (Rashida et al., 2010).
Molecular and Crystal Structure
- X-ray diffraction and other spectroscopic techniques have been utilized to analyze the molecular and crystal structures of similar benzodiazepine compounds (Kravtsov et al., 2012).
- Studies have also been conducted on the mechanism and stereochemistry of the formation of β-lactam derivatives of benzodiazepines (Wang et al., 2001).
Potential Applications
- Some research has been directed toward understanding the interaction of benzodiazepine derivatives with central nervous system receptors, indicating potential applications in neuropharmacology (Liszkiewicz et al., 2006).
- The anti-inflammatory effects of certain benzodiazepine derivatives have been evaluated, suggesting possible therapeutic applications (Golovenko et al., 2020).
Mechanism of Action
Target of Action
Similar compounds with a 1,4-benzodiazepine ring system have been known to interact with thecholecystokinin (CCK) receptors , which play a key role in various physiological processes .
Mode of Action
Compounds with a similar 1,4-benzodiazepine structure have been designed asagonists or antagonists of the peripheral (CCK-A) and central (CCK-B) receptor subtypes .
Biochemical Pathways
The interaction with cck receptors suggests that it may influence pathways related topancreatic and biliary secretion, gall bladder contraction, gut motility, and dopaminergic transmission .
Result of Action
Based on its potential interaction with cck receptors, it may influence a variety of physiological processes, including those related to digestion and neuromodulation .
Properties
IUPAC Name |
7-bromo-4-(4-chlorobenzoyl)-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16BrClN2O2/c23-16-8-11-19-18(12-16)21(14-4-2-1-3-5-14)26(13-20(27)25-19)22(28)15-6-9-17(24)10-7-15/h1-12,21H,13H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBRDPBCFOAMQLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(C=C(C=C2)Br)C(N1C(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16BrClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.